Cas no 1267443-61-7 (3-cyclopropanecarbonylbenzoic acid)

• Product Name: 3-cyclopropanecarbonylbenzoic acid
• CAS No: 1267443-61-7
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD19314318
• CID: 4584506
• PubChem ID: 82111799
• Update Time: 2025-10-29

3-cyclopropanecarbonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(cyclopropylcarbonyl)-
• 3-cyclopropanecarbonylbenzoic acid

• MDL： MFCD19314318
• Inchi： 1S/C11H10O3/c12-10(7-4-5-7)8-2-1-3-9(6-8)11(13)14/h1-3,6-7H,4-5H2,(H,13,14)
• InChI Key： SOSVRSIEZKEXHF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(C2CC2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-cyclopropanecarbonylbenzoic acid

Introduction to 3-Cyclopropanecarbonylbenzoic Acid (CAS No. 1267443-61-7)

3-Cyclopropanecarbonylbenzoic acid (CAS No. 1267443-61-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its cyclopropane ring and carboxylic acid functional groups, which contribute to its distinct reactivity and biological properties.

The molecular formula of 3-cyclopropanecarbonylbenzoic acid is C₁₀H₈O₃, and it has a molecular weight of approximately 176.17 g/mol. The compound's structure includes a benzene ring substituted with a cyclopropane carbonyl group at the para position, making it a valuable intermediate in the synthesis of more complex molecules. The cyclopropane ring, known for its high strain energy, imparts unique reactivity to the molecule, while the carboxylic acid group provides opportunities for further functionalization and derivatization.

In the realm of pharmaceutical research, 3-cyclopropanecarbonylbenzoic acid has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its pharmaceutical applications, 3-cyclopropanecarbonylbenzoic acid has also found utility in materials science. Its unique combination of aromatic and strained cyclic structures makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Researchers have utilized this compound to develop novel polymers and copolymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

In synthetic chemistry, the versatility of 3-cyclopropanecarbonylbenzoic acid is further highlighted by its use as a starting material for the synthesis of complex organic molecules. The cyclopropane ring can undergo various reactions, such as ring-opening reactions and cycloadditions, which allow for the construction of diverse molecular architectures. Additionally, the carboxylic acid group can be readily converted into other functional groups through esterification, amidation, and other chemical transformations.

The synthesis of 3-cyclopropanecarbonylbenzoic acid has been optimized through several methods, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of benzoyl chloride with cyclopropylcarbinol in the presence of a suitable base. Another method utilizes palladium-catalyzed cross-coupling reactions to form the desired product from readily available starting materials. These synthetic routes have been refined to ensure high efficiency and reproducibility, making 3-cyclopropanecarbonylbenzoic acid accessible for large-scale production.

The physical properties of 3-cyclopropanecarbonylbenzoic acid, such as its melting point (approximately 150-152°C) and solubility in organic solvents like ethanol and dichloromethane, make it suitable for various analytical techniques and purification methods. Its stability under standard laboratory conditions also facilitates long-term storage and handling.

In conclusion, 3-cyclopropanecarbonylbenzoic acid (CAS No. 1267443-61-7) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features and reactivity profiles make it an invaluable tool for researchers seeking to develop innovative solutions to complex problems. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.